(1-ethyl-1H-benzimidazol-2-yl)acetonitrile

• IUPAC Name: 2-(1-ethylbenzimidazol-2-yl)acetonitrile
• InChI: InChI=1S/C11H11N3/c1-2-14-10-6-4-3-5-9(10)13-11(14)7-8-12/h3-6H,2,7H2,1H3
• InChI Key: LMKZNSKYLAQXJH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1CC#N
• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol
• CAS RN: 25184-09-2

Description

“(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” is a compound with the molecular formula C11H11N3. It is a derivative of benzimidazole, which is a heterocyclic aromatic organic compound. This compound is a useful intermediate for the synthesis of benzisothiazole/benzimidazole derivatives with acidic groups that exhibits numerous pharmacological properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Other methods include reaction with aromatic aldehydes, aliphatic aldehydes, or cyanogen bromide in acetonitrile solution. The ring closure of the compound (o-phenylenediamine) constructs the imidazole ring.

Molecular Structure Analysis

The molecular structure of “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” consists of a benzimidazole ring attached to an acetonitrile group. The benzimidazole moiety is a five-membered heterocyclic ring that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Benzimidazole derivatives show a broad range of chemical and biological properties. They are known to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms.

Scientific Research Applications

Antimicrobial Activity

. The presence of the benzimidazole moiety can contribute to the antimicrobial activity of the compound.

Anticancer Activity

. .

Antiviral Activity

. This suggests that “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” could potentially be used in the development of antiviral drugs.

Antiparasitic Activity

. .

Antihypertensive Activity

. This suggests potential applications in the treatment of hypertension.

Anti-inflammatory Activity

. This suggests that “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” could potentially be used in the development of anti-inflammatory drugs.

Use in Organic Synthesis

. .

Use as Agricultural Fungicides

.

Mechanism of Action

Target of Action

Benzimidazole derivatives have been extensively studied for their diverse pharmacological activities . They have shown promising results in antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .

Mode of Action

For example, some benzimidazole derivatives have been found to inhibit key enzymes or disrupt essential biochemical processes in pathogens, leading to their antimicrobial or antiparasitic effects .

Biochemical Pathways

For instance, some benzimidazole derivatives have been found to inhibit DNA synthesis or disrupt microtubule formation, affecting cell division and growth .

Pharmacokinetics

The pharmacokinetic properties of benzimidazole derivatives can vary widely depending on their specific chemical structures .

Result of Action

Benzimidazole derivatives have been found to have a variety of effects at the molecular and cellular level, such as inhibiting cell growth, inducing cell death, or disrupting key cellular processes .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action and stability of benzimidazole derivatives .

Safety and Hazards

“(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” is classified as having acute toxicity (Category 4) for oral, dermal, and inhalation exposure. It can cause skin irritation (Category 2) and eye irritation (Category 2). It may also cause respiratory irritation (Category 3).

Future Directions

Benzimidazole and its derivatives have become an important synthon in the development of new drugs. They have a broad range of chemical and biological properties, making them promising candidates for the development of novel therapeutic agents.